Cas no 790695-49-7 (Methyl 4-hydroxy-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-hydroxy-2-(trifluoromethyl)benzoate
• CAS No: 790695-49-7
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD12406850
• CID: 1082630
• PubChem ID: 23109247
• Update Time: 2025-07-22

Methyl 4-hydroxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-(trifluoromethyl)benzoate
• AKOS022173212
• MFCD12406850
• BS-32807
• 790695-49-7
• 4-hydroxy-2-trifluoromethyl-benzoic acid methyl ester
• CS-0136178
• 4-hydroxy-2-(trifluoromethyl)benzoic acid methyl ester
• SCHEMBL1940800
• Methyl4-hydroxy-2-(trifluoromethyl)benzoate
• DTXSID20630626
• DB-114769

• MDL： MFCD12406850
• Inchi： 1S/C9H7F3O3/c1-15-8(14)6-3-2-5(13)4-7(6)9(10,11)12/h2-4,13H,1H3
• InChI Key： OLSWKTCQCZAEOW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(=O)OC)O)(F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 4-hydroxy-2-(trifluoromethyl)benzoate

Methyl 4-hydroxy-2-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 4-hydroxy-2-(trifluoromethyl)benzoate (CAS No. 790695-49-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various research and industrial settings. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of Methyl 4-hydroxy-2-(trifluoromethyl)benzoate.

Chemical Properties and Structure

Methyl 4-hydroxy-2-(trifluoromethyl)benzoate is a derivative of benzoic acid with a trifluoromethyl group and a hydroxyl group attached to the benzene ring. Its molecular formula is C₁₀H₈F₃O₃, and it has a molecular weight of approximately 233.16 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it highly stable and resistant to various chemical reactions. The hydroxyl group, on the other hand, provides reactivity and the ability to form hydrogen bonds, which are crucial for its biological activities.

Synthesis Methods

The synthesis of Methyl 4-hydroxy-2-(trifluoromethyl)benzoate can be achieved through several routes. One common method involves the esterification of 4-hydroxy-2-(trifluoromethyl)benzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another approach involves the reaction of 4-hydroxy-2-(trifluoromethyl)benzoyl chloride with methanol under mild conditions. These methods are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities

Methyl 4-hydroxy-2-(trifluoromethyl)benzoate has shown promising biological activities in various studies. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, studies have demonstrated its antioxidant properties, which can protect cells from oxidative stress and damage.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of Methyl 4-hydroxy-2-(trifluoromethyl)benzoate in lipopolysaccharide (LPS)-induced macrophages. The results showed that this compound significantly reduced the expression of inflammatory markers and inhibited the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

Potential Applications

The unique properties of Methyl 4-hydroxy-2-(trifluoromethyl)benzoate make it a valuable compound for various applications in pharmaceuticals and biotechnology. Its anti-inflammatory and antioxidant activities suggest potential uses in the development of drugs for treating inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD). Furthermore, its stability and reactivity make it an attractive candidate for use in drug delivery systems and as a building block for synthesizing more complex molecules.

In addition to its pharmaceutical applications, Methyl 4-hydroxy-2-(trifluoromethyl)benzoate has potential uses in agrochemicals as a fungicide or herbicide due to its ability to disrupt cellular processes in microorganisms. Research in this area is ongoing, with several studies exploring its efficacy against various plant pathogens.

Conclusion

Methyl 4-hydroxy-2-(trifluoromethyl)benzoate (CAS No. 790695-49-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure confers stability, reactivity, and biological activity, making it a valuable component in various research and industrial settings. As ongoing research continues to uncover new properties and applications, the future prospects for this compound appear promising.